BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to [1,1'-
Biphenyl]-3,4'-diol

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: [1,1'-Biphenyl]-3,4"-diol
CAS No.: 18855-13-5
Cat. No.: B168496
Get Quote
. J

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biphenyl derivative, [1,1'-
Biphenyl]-3,4'-diol. The document elucidates its chemical identity, physicochemical properties,
detailed synthetic and purification protocols, and a review of its known and potential biological
activities. The content herein is structured to support advanced research and development
initiatives, offering both foundational knowledge and actionable experimental designs.

Nomenclature and Chemical Identity

[1,1'-Biphenyl]-3,4'-diol is an organic compound featuring a biphenyl core with hydroxyl
groups substituted at the 3 and 4' positions. Accurate identification is paramount for
consistency in research and procurement.

The IUPAC name for this compound is [1,1'-Biphenyl]-3,4'-diol.[1] A common synonym is 3-
(4-hydroxyphenyl)phenol.[2] It is crucial to distinguish this isomer from its more common

counterparts like 4,4'-dihydroxybiphenyl.

Table 1: Chemical Identifiers
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Identifier Value Source
IUPAC Name [1,1'-Biphenyl]-3,4'-diol EPA[1]
Synonym 3-(4-hydroxyphenyl)phenol PubChem[2]
CAS Number 18855-13-5 PubChem|[2]
Molecular Formula C12H1002 PubChem][2]
Molecular Weight 186.21 g/mol PubChem|[2]

BWBGEYQWIHXDKY-
InChiKey PubChem
UHFFFAOYSA-N

) C1=CC(=CC(=C1)0)C2=CC=
Canonical SMILES PubChem
C(C=C2)0

Physicochemical and Spectroscopic Properties

The physicochemical properties of [1,1'-Biphenyl]-3,4'-diol are foundational to its application
in experimental settings, influencing solubility, reactivity, and analytical characterization. While
extensive experimental data for this specific isomer is not widely published, a combination of
reported values and computed properties provides a reliable profile.

Physicochemical Properties

Table 2: Physicochemical Data
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Property Value Notes Source

Biphenyl derivatives

Appearance Solid (predicted) are typically crystalline
solids.
Melting Point 190 °C Experimental ChemicalBook[2]
Boiling Point 384.2+25.0°C Predicted ChemicalBook[2]
- ) Similar to other
Water Solubility Low (predicted) ] ]
biphenyl diols.
) Soluble in methanol, Based on solubility of
Organic Solvent ) ) o
. ethanol, ether, isomers like 4,4'- Wikipedia[3]
Solubility )
acetone. biphenol.
logP (Octanol/Water) 2.9 Computed PubChem][2]
pKa Not Reported

Spectroscopic Analysis

Detailed experimental spectra for [1,1'-Biphenyl]-3,4'-diol are not readily available in public
databases. The following sections describe the expected spectral characteristics based on its
structure and data from analogous compounds.

2.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show complex multiplets in the aromatic
region (approx. 6 6.8-7.6 ppm). The protons on the two phenyl rings will exhibit distinct
chemical shifts and coupling patterns due to the asymmetric substitution. The phenolic
hydroxy! protons will appear as broad singlets, with their chemical shift being dependent on
the solvent and concentration.[4][5]

e 13C NMR: The carbon NMR spectrum will display 12 distinct signals for the aromatic carbons,
as the molecule is asymmetric. Carbons bearing hydroxyl groups will be shifted downfield
(approx. 6 150-160 ppm), while the carbon atoms at the biphenyl linkage will also show
characteristic shifts. The remaining aromatic carbons will resonate in the typical range of
115-145 ppm.[4][5]
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2.2.2. Infrared (IR) Spectroscopy

The IR spectrum provides key information about the functional groups present.[6][7][8][9]

O-H Stretching: A broad absorption band is expected in the region of 3200-3600 cm~1! due to
the stretching vibration of the phenolic hydroxyl groups.

e C-O Stretching: A strong band corresponding to the C-O stretching of the phenol group
should appear in the 1200-1260 cm~1 region.

e Aromatic C-H Stretching: Absorption bands above 3000 cm~1! are characteristic of C-H
stretching in the aromatic rings.

o Aromatic C=C Stretching: Multiple sharp bands in the 1450-1600 cm~1 region will be present,
corresponding to the carbon-carbon double bond stretching within the phenyl rings.

e Aromatic C-H Bending: Out-of-plane C-H bending vibrations will result in strong absorptions
in the 690-900 cm~1 region, which can provide information about the substitution pattern of
the aromatic rings.

2.2.3. Mass Spectrometry (MS)

The electron ionization mass spectrum is expected to show a prominent molecular ion peak
(M+) at m/z = 186, corresponding to the molecular weight of the compound.[10][11][12]
Fragmentation patterns would likely involve the loss of hydroxyl groups and cleavage of the
biphenyl bond.

Synthesis and Purification Protocols

The synthesis of unsymmetrical biaryls like [1,1'-Biphenyl]-3,4'-diol is most effectively
achieved through palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura
coupling. This method offers high functional group tolerance and generally proceeds under mild
conditions.

Synthetic Approach: Suzuki-Miyaura Cross-Coupling

The logical approach for synthesizing [1,1'-Biphenyl]-3,4'-diol involves the coupling of a
protected 3-hydroxyphenyl boronic acid with a protected 4-halophenol. Protecting the hydroxyl
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groups (e.g., as methoxy or silyl ethers) is crucial to prevent side reactions with the basic
conditions of the coupling reaction. This is followed by a deprotection step to yield the final diol.

Step 1: Protection

4-Bromophenylboronic acid
[ ST ] CAICIE e (Commercially available or from 4-bromophenoID

CH3I, K2CO3
Y
1-Bromo-3-methoxybenzene Pd(PPh3)4’ Na2CO3
Toluene/Ethanol/H20, §0°C
Pd(PPh3)4, Na2CO3
Toluene/Ethanol/H20, 80°C
Step 2: Suzuki-Miyaura Coupling
Y \/

3-Methoxy-4'-hydroxybiphenyl
(Intermediate)

BBr3, DCM, 0°C to RT

Step 3: Degprotection
y

[1,2'-Biphenyl]-3,4'-diol

(Final Product)

Click to download full resolution via product page

Caption: Synthetic workflow for [1,1'-Biphenyl]-3,4'-diol.

Detailed Experimental Protocol

This protocol is adapted from established procedures for Suzuki-Miyaura coupling reactions.
[13]

Materials and Reagents:

© 2026 BenchChem. All rights reserved. 5/15 Tech Support


https://www.benchchem.com/product/b168496/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-1-1-biphenyl-3-4-diol
https://www.benchchem.com/product/b168496/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-1-biphenyl-3-4-diol
https://organicchemistrydata.org/hansreich/resources/nmr/?index=nmr_index%2F13C_shift
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168496?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 1-Bromo-3-methoxybenzene

» 4-Hydroxyphenylboronic acid

o Tetrakis(triphenylphosphine)palladium(0) [Pd(PPhs)4]

e Sodium Carbonate (NazCOs)

e Toluene

o Ethanol

o Degassed Water

e Boron tribromide (BBr3) in dichloromethane (DCM)

o Ethyl acetate

¢ Hexanes

e Anhydrous magnesium sulfate (MgSOa)

o Standard laboratory glassware and inert atmosphere setup (Nitrogen or Argon)

Part 1: Suzuki-Miyaura Coupling

o Reaction Setup: In a three-necked round-bottom flask equipped with a condenser and a
nitrogen inlet, combine 1-bromo-3-methoxybenzene (1.0 eq), 4-hydroxyphenylboronic acid
(1.2 eq), and sodium carbonate (2.0 eq).

» Catalyst Addition: Add tetrakis(triphenylphosphine)palladium(0) (0.03 eq) to the flask.

e Solvent Addition: Add a 4:1:1 mixture of toluene, ethanol, and degassed water.

e Degassing: Purge the reaction mixture with nitrogen for 15-20 minutes to ensure an inert
atmosphere, which is critical for catalyst stability.

o Reaction: Heat the mixture to reflux (approximately 80-90 °C) and stir vigorously. Monitor the
reaction progress using Thin Layer Chromatography (TLC). The reaction is typically
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complete within 4-12 hours.

o Work-up: After the reaction is complete, cool the mixture to room temperature. Add water and
transfer to a separatory funnel. Extract the aqueous layer three times with ethyl acetate.
Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

o Concentration: Filter off the drying agent and concentrate the organic phase under reduced
pressure to obtain the crude intermediate, 3-methoxy-4'-hydroxybiphenyl.

Part 2: Demethylation

Reaction Setup: Dissolve the crude intermediate in anhydrous dichloromethane (DCM) in a
flask under a nitrogen atmosphere and cool to 0 °C in an ice bath.

o Reagent Addition: Slowly add a 1M solution of boron tribromide (BBrs) in DCM (1.5 eq per
methoxy group) dropwise to the cooled solution.

o Reaction: Allow the reaction to stir at 0 °C for one hour, then warm to room temperature and
stir for an additional 4-6 hours. Monitor the reaction by TLC.

e Quenching: Carefully quench the reaction by slowly adding methanol at 0 °C, followed by
water.

o Work-up: Extract the mixture with ethyl acetate. Wash the combined organic layers with
saturated sodium bicarbonate solution and then brine. Dry over anhydrous magnesium
sulfate.

o Concentration: Filter and concentrate under reduced pressure to yield the crude [1,1'-
Biphenyl]-3,4'-diol.

Purification Protocol

Purification of the final product is essential to remove any unreacted starting materials, catalyst
residues, and byproducts.

¢ Column Chromatography: The crude product can be purified by silica gel column
chromatography.[14] A solvent system of hexanes and ethyl acetate in a gradient elution is
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typically effective. The polarity of the eluent should be gradually increased to first elute non-
polar impurities, followed by the desired product.

o Recrystallization: For further purification, recrystallization can be employed.[10][11] A
suitable solvent system must be determined empirically, but a mixture of a polar solvent (like
ethanol or acetone) and a non-polar solvent (like hexanes or water) is a good starting point.
The principle is to dissolve the compound in a minimum amount of hot solvent and allow it to
cool slowly, promoting the formation of pure crystals.

Biological Activity and Applications in Drug
Development

The biphenyl scaffold is a privileged structure in medicinal chemistry, found in numerous
biologically active compounds.[3] Biphenyl derivatives exhibit a wide range of pharmacological
activities, including antimicrobial, anti-inflammatory, antioxidant, and anticancer effects.

Potential as an Endocrine Disruptor

[1,1'-Biphenyl]-3,4'-diol has been identified as a potential endocrine-disrupting chemical
(EDC).[2] EDCs are exogenous substances that can interfere with the body's endocrine system
and may cause adverse developmental, reproductive, neurological, and immune effects. The
mechanism of action for many EDCs involves interaction with nuclear hormone receptors, such
as the estrogen receptor. The structural similarity of dihydroxybiphenyls to natural estrogens
allows them to potentially bind to these receptors, either mimicking or blocking the action of
endogenous hormones.
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Caption: Generalized mechanism of endocrine disruption.

Applications in Medicinal Chemistry

While specific drug development programs centered on [1,1'-Biphenyl]-3,4'-diol are not widely
documented, its structural motif is of significant interest. The biphenyl core serves as a rigid
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scaffold that can be functionalized to orient substituents in a precise three-dimensional
arrangement for optimal interaction with biological targets.

e Enzyme Inhibition: The phenolic hydroxyl groups can act as hydrogen bond donors and
acceptors, making them suitable for interacting with the active sites of enzymes. For
instance, some biphenyl derivatives have been investigated as inhibitors of calpain I, a
protease involved in various cellular processes.

e Anticancer Research: The biphenyl structure is present in several compounds with
demonstrated anticancer activity. The ability of biphenyl derivatives to induce apoptosis and
inhibit cell proliferation makes them attractive candidates for oncology research.

» Antioxidant Properties: Phenolic compounds are well-known for their antioxidant capabilities.
The hydroxyl groups on the biphenyl rings can donate a hydrogen atom to scavenge free
radicals, which are implicated in a variety of diseases.

Safety and Handling

Given the classification of [1,1'-Biphenyl]-3,4'-diol as a potential endocrine disruptor and the
general hazards associated with aromatic compounds, appropriate safety precautions must be
observed. Specific toxicological data for this isomer is limited; therefore, a conservative
approach based on data from related compounds is warranted.

Table 3: Hazard and Safety Information
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Hazard Category Description Precautionary Measures

May be harmful if swallowed, o o )
Avoid ingestion, inhalation of

Acute Toxicity inhaled, or absorbed through . )
dust, and contact with skin.

the skin.

Expected to be an irritant to )
Wear protective gloves, safety

Skin/Eye Irritation the skin and eyes based on
glasses, and a lab coat.

data for similar compounds.

Dust may cause respiratory Handle in a well-ventilated

Respiratory Irritation T
tract irritation. area or a fume hood.

) ) ) Minimize exposure through
Potential endocrine disruptor. , _

) engineering controls and
Chronic Exposure Long-term effects are not well- _ ,
_ appropriate personal protective
characterized. .

equipment.

) ) ] Dispose of waste in
) Biphenyls can be persistent in ]
Environmental Hazard accordance with local, state,

the environment. )
and federal regulations.

Handling and Storage:
o Store in a tightly sealed container in a cool, dry, and well-ventilated area.
o Keep away from strong oxidizing agents.

o Use appropriate personal protective equipment (PPE), including gloves, safety goggles, and
a lab coat when handling.

Conclusion

[1,1'-Biphenyl]-3,4'-diol is a structurally interesting organic molecule with potential
applications in materials science and medicinal chemistry. While comprehensive experimental
data for this specific isomer is not as prevalent as for its symmetric counterparts, established
synthetic methodologies, particularly the Suzuki-Miyaura coupling, provide a clear path for its
preparation. Its classification as a potential endocrine disruptor warrants careful handling and
further investigation into its biological mechanism of action. This guide serves as a foundational
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resource for researchers, providing the necessary information to safely handle, synthesize, and
explore the properties and applications of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 13/15 Tech Support


https://www.benchchem.com/product/b168496/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-1-biphenyl-3-4-diol
https://www.benchchem.com/product/b168496?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168496?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sources

. [1,1'-biphenyl]-3,4'-diol | 18855-13-5 [amp.chemicalbook.com]
. [1,2'-Biphenyl]-3,4'-diol | C12H1002 | CID 87829 - PubChem [pubchem.ncbi.nlm.nih.gov]
. researchgate.net [researchgate.net]

. rsc.org [rsc.org]

1
2
3
4
¢ 5.[1,1'-Biphenyl]-4,4'-diol [webbook.nist.gov]
6. researchgate.net [researchgate.net]

7. [1,1'-Biphenyl]-2,2'-diol [webbook.nist.gov]

8. Biphenyl(92-52-4) IR Spectrum [m.chemicalbook.com]

9. [1,1'-Biphenyl]-3,3'-diol [webbook.nist.gov]
¢ 10. [1,1'-Biphenyl]-4,4'-diol [webbook.nist.gov]
e 11.[1,1'-Biphenyl]-4,4'-diol, 3,3'-dimethoxy- [webbook.nist.gov]
e 12. CAS Common Chemistry [commonchemistry.cas.org]
¢ 13. organicchemistrydata.org [organicchemistrydata.org]
e 14. 1,1'-Biphenyl, 3,4-diethyl- [webbook.nist.gov]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to [1,1'-Biphenyl]-3,4'-diol].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b168496/docs#an-in-depth-technical-guide-to-1-1-
biphenyl-3-4-diol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 15/15 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168496?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

